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Introduction:

4BP-TQS is a potent and selective allosteric agonist for the a7 nicotinic acetylcholine receptor
(nAChR).[1][2] Unlike conventional agonists that bind to the orthosteric site (the acetylcholine
binding site), 4BP-TQS interacts with a distinct allosteric site within the transmembrane domain
of the receptor.[2][3] This unique mechanism of action results in the direct activation of the a7
NAChR and potentiation of responses to orthosteric agonists like acetylcholine, with minimal
receptor desensitization.[4][5][6] The (+)-enantiomer, also known as GAT107, is the
pharmacologically active form.[6][7] These properties make 4BP-TQS a valuable tool for
studying a7 nAChR function and for the development of novel therapeutics targeting this
receptor, which is implicated in cognitive function and inflammatory processes.

Data Presentation

Table 1: Potency of 4BP-TQS and Acetylcholine on Wild-Type a7 nAChRs
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Agonist Parameter Value (pM) Reference
4BP-TQS EC50 17 +3 [5]
4BP-TQS EC50 28+3 [6]
Acetylcholine EC50 128 + 12 [5]

EC50 (Half-maximal effective concentration) values were determined using two-electrode

voltage-clamp recordings in Xenopus oocytes expressing recombinant human a7 nAChRs.

Table 2: Hill Slope of Dose-Response Curves for 4BP-TQS and Acetylcholine

Agonist Hill Slope (nH) Reference
ABP-TQS 23+0.4 [3]
Acetylcholine 1.3+0.2 [3]

The steeper Hill slope for 4BP-TQS suggests a different mechanism of receptor activation

compared to acetylcholine.[3]

Table 3: Selectivity of 4BP-TQS for NAChR Subtypes

Agonist Response

Inhibition of ACh

nAChR Subtype to 4BP-TQS (100 Response by 4BP- Reference
pM) TQS (100 pM)

o7 Yes (agonist) [8]

a3p4 No Yes [4]

a4f32 No Yes [4]

Muscle-type No Yes [4]

4BP-TQS acts as an agonist at a7 nAChRs and as an antagonist at a334, o432, and muscle-

type nAChRs.[4]

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.researchgate.net/figure/Agonist-activation-of-a7-nAChRs-by-acetylcholine-and-4BP-TQS-examined-by-two-electrode_fig5_50850467
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933094/
https://www.researchgate.net/figure/Agonist-activation-of-a7-nAChRs-by-acetylcholine-and-4BP-TQS-examined-by-two-electrode_fig5_50850467
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC3078348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3078348/
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC3078348/
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://plos.figshare.com/articles/dataset/_Pharmacological_properties_of_TQS_and_4BP_TQS_on_nAChR_subtypes_/170835
https://www.researchgate.net/figure/TQS-and-4BP-TQS-facilitate-recovery-of-a7-nAChRs-from-desensitization-Prolonged-exposure_fig4_50850467
https://www.researchgate.net/figure/TQS-and-4BP-TQS-facilitate-recovery-of-a7-nAChRs-from-desensitization-Prolonged-exposure_fig4_50850467
https://www.researchgate.net/figure/TQS-and-4BP-TQS-facilitate-recovery-of-a7-nAChRs-from-desensitization-Prolonged-exposure_fig4_50850467
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://www.researchgate.net/figure/TQS-and-4BP-TQS-facilitate-recovery-of-a7-nAChRs-from-desensitization-Prolonged-exposure_fig4_50850467
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

In Vitro Characterization of 4BP-TQS using Two-
Electrode Voltage-Clamp (TEVC) Electrophysiology in
Xenopus Oocytes

This protocol describes the methodology for expressing human a7 nAChRs in Xenopus laevis
oocytes and characterizing the effects of 4BP-TQS using TEVC.

Materials:

Xenopus laevis oocytes

e Human a7 nAChR cRNA

o Collagenase Type IA

e ND96 solution (96 mM NaCl, 2 mM KClI, 1.8 mM CaClz, 1 mM MgClz, 5 mM HEPES, pH 7.5)
e 4BP-TQS stock solution (in DMSO)

o Acetylcholine (ACh) stock solution (in water)

e Microinjection setup

o Two-electrode voltage-clamp amplifier and data acquisition system

Perfusion system

Procedure:

o Oocyte Preparation:

o Surgically remove oocyte lobes from an anesthetized female Xenopus laevis.

o lIsolate individual oocytes and treat with collagenase (1-2 mg/mL in ND96) for 1-2 hours to
defolliculate.
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o Wash the oocytes thoroughly with ND96 solution and store them at 18°C.

e CRNA Injection:
o Inject oocytes with 5-10 ng of human a7 nAChR cRNA.
o Incubate the injected oocytes for 2-4 days at 18°C to allow for receptor expression.

» Electrophysiological Recording:

[e]

Place an oocyte in a recording chamber continuously perfused with ND96 solution.

[e]

Impale the oocyte with two glass microelectrodes (0.5-2 MQ resistance) filled with 3 M
KCI.

[e]

Clamp the oocyte membrane potential at a holding potential of -70 mV.

o

Record whole-cell currents using a TEVC amplifier.
e Compound Application:

o Prepare working solutions of 4BP-TQS and acetylcholine in ND96. The final DMSO
concentration should be kept below 0.1% to avoid solvent effects.

o Apply compounds to the oocyte via the perfusion system.

o To determine the agonist properties of 4BP-TQS, apply increasing concentrations of the
compound and record the resulting currents.

o To assess the potentiating effects, co-apply a low concentration of acetylcholine (e.qg.,
EC10) with varying concentrations of 4BP-TQS.

o To study the recovery from desensitization, apply a high concentration of acetylcholine to
induce desensitization, followed by the co-application of 4BP-TQS in the continued
presence of acetylcholine.[4]

o Data Analysis:

o Measure the peak amplitude of the inward currents evoked by agonist application.
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o Normalize the responses to a maximal acetylcholine concentration to allow for comparison
between oocytes.

o Construct dose-response curves by plotting the normalized current amplitude against the
logarithm of the agonist concentration.

o Fit the dose-response curves with the Hill equation to determine the ECso and Hill slope.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15616232?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/4bp-tqs.html
https://pubmed.ncbi.nlm.nih.gov/21436053/
https://pubmed.ncbi.nlm.nih.gov/21436053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3078348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3078348/
https://www.researchgate.net/figure/TQS-and-4BP-TQS-facilitate-recovery-of-a7-nAChRs-from-desensitization-Prolonged-exposure_fig4_50850467
https://www.researchgate.net/figure/Agonist-activation-of-a7-nAChRs-by-acetylcholine-and-4BP-TQS-examined-by-two-electrode_fig5_50850467
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5687317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5687317/
https://plos.figshare.com/articles/dataset/_Pharmacological_properties_of_TQS_and_4BP_TQS_on_nAChR_subtypes_/170835
https://plos.figshare.com/articles/dataset/_Pharmacological_properties_of_TQS_and_4BP_TQS_on_nAChR_subtypes_/170835
https://www.benchchem.com/product/b15616232/docs#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://www.benchchem.com/product/b15616232/docs#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://www.benchchem.com/product/b15616232/docs#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://www.benchchem.com/product/b15616232/docs#application-notes-and-protocols-for-4bp-tqs-in-in-vitro-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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